Cas no 942-97-2 (2-(4-methoxy-2-methylphenyl)acetic acid)

• Product Name: 2-(4-methoxy-2-methylphenyl)acetic acid
• CAS No: 942-97-2
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD02664778
• CID: 796726
• PubChem ID: 4563248
• Update Time: 2025-05-21

2-(4-methoxy-2-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneaceticacid, 4-methoxy-2-methyl-
• 2-(4-methoxy-2-methylphenyl)acetic acid
• 4-Methoxy-2-methylphenylacetic acid
• FT-0739696
• SCHEMBL4664847
• DTXSID80404289
• 4-Methoxy-2-methylphenylaceticacid
• J-506025
• Z1198160688
• A1-00225
• MFCD02664778
• Benzeneaceticacid,4-methoxy-2-methyl-
• EN300-100778
• TS-02517
• D83026
• 942-97-2
• AKOS006279701
• (4-METHOXY-2-METHYLPHENYL)ACETIC ACID
• DB-332384

• MDL： MFCD02664778
• Inchi： 1S/C10H12O3/c1-7-5-9(13-2)4-3-8(7)6-10(11)12/h3-5H,6H2,1-2H3,(H,11,12)
• InChI Key： VYKZQEAQZIYXFI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(CC(=O)O)=C(C)C=1

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 327.8±27.0 °C at 760 mmHg
• Flash Point: 130.2±17.2 °C
• Refractive Index: 1.534
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(4-methoxy-2-methylphenyl)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-methoxy-2-methylphenyl)acetic acid

2-(4-Methoxy-2-methylphenyl)acetic Acid (CAS No. 942-97-2): A Comprehensive Overview of Its Properties and Applications

2-(4-Methoxy-2-methylphenyl)acetic acid, with the CAS number 942-97-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This aromatic acetic acid derivative is characterized by its unique molecular structure, featuring a methoxy group and a methyl substituent on the phenyl ring. Its chemical formula, C₁₀H₁₂O₃, and molecular weight of 180.20 g/mol make it a versatile intermediate in synthetic chemistry.

The compound's physicochemical properties include a melting point range of 85-88°C and moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO). Its logP value of approximately 1.8 suggests balanced lipophilicity, which is crucial for its applications in drug design. Researchers frequently search for "solubility of 2-(4-methoxy-2-methylphenyl)acetic acid" or "synthesis methods for CAS 942-97-2," reflecting the compound's importance in laboratory settings.

In pharmaceutical applications, this compound serves as a key building block for non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. Its structural similarity to arylacetic acid derivatives makes it valuable for designing molecules with improved bioavailability. Recent studies have explored its potential in addressing oxidative stress-related conditions, aligning with current health trends focused on cellular protection and anti-aging formulations.

The synthesis of 2-(4-methoxy-2-methylphenyl)acetic acid typically involves Friedel-Crafts acylation or Grignard reactions, with researchers often searching for "optimized preparation of 942-97-2" or "green chemistry approaches for arylacetic acids." These queries reflect the growing demand for sustainable synthetic methods in organic chemistry. The compound's purity is commonly assessed using HPLC (High-Performance Liquid Chromatography) and NMR spectroscopy, with typical purity grades exceeding 98% for research applications.

From a commercial perspective, CAS 942-97-2 finds applications in flavor and fragrance industries due to its subtle aromatic profile. Manufacturers frequently inquire about "bulk suppliers of 2-(4-methoxy-2-methylphenyl)acetic acid" or "custom synthesis services" for this compound. The global market for such fine chemicals continues to expand, driven by increasing demand from pharmaceutical R&D and specialty chemical sectors.

Quality control parameters for 942-97-2 include stringent specifications for residual solvents and heavy metal content, particularly when intended for pharmaceutical use. Analytical certificates typically provide data on water content (Karl Fischer titration), ash content, and chromatographic purity. These specifications are crucial for researchers searching for "pharmaceutical grade 2-(4-methoxy-2-methylphenyl)acetic acid" or "ACS reagent specifications for CAS 942-97-2."

Recent advancements in computational chemistry have enabled better prediction of this compound's behavior in biological systems. Molecular docking studies suggest potential interactions with cyclooxygenase enzymes, explaining its structural relevance to anti-inflammatory compounds. This aligns with current trends in computer-aided drug design (CADD), where researchers frequently explore "molecular modeling of arylacetic acid derivatives" or "QSAR studies for CAS 942-97-2."

Storage and handling recommendations for 2-(4-methoxy-2-methylphenyl)acetic acid emphasize protection from moisture and light exposure, with ideal storage conditions at 2-8°C in amber glass containers. Material Safety Data Sheets (MSDS) provide detailed information on proper handling procedures, addressing common queries about "stability of CAS 942-97-2" or "compatibility with common laboratory materials."

The compound's spectroscopic characteristics include distinctive peaks in infrared spectroscopy (notable C=O stretch at ~1720 cm^-1) and characteristic proton NMR signals (aromatic protons between 6.5-7.5 ppm). These analytical fingerprints are valuable for researchers verifying compound identity, as evidenced by frequent searches for "NMR spectrum of 2-(4-methoxy-2-methylphenyl)acetic acid" or "FTIR reference for CAS 942-97-2."

Emerging applications in agricultural chemistry have been explored, particularly as a precursor for plant growth regulators. This development responds to growing interest in "sustainable agrochemicals" and "biobased chemical solutions." The compound's structural features may contribute to novel formulations addressing current challenges in crop protection and yield enhancement.

Regulatory status varies by region, with most jurisdictions classifying 942-97-2 as a general chemical substance. However, manufacturers and importers should verify specific REACH compliance requirements or TSCA listings, addressing common regulatory queries. The compound's environmental fate data, including biodegradability and ecotoxicity parameters, are increasingly important for researchers focusing on "green chemistry metrics" and "sustainable chemical processes."

Future research directions for 2-(4-methoxy-2-methylphenyl)acetic acid may explore its potential in material science applications, particularly as a monomer for specialty polymers. The compound's aromatic structure and functional groups offer possibilities for creating advanced materials with tailored properties. This aligns with current scientific trends toward functional materials and smart polymers, areas receiving growing attention in both academic and industrial research.